Cas no 866460-81-3 (Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido4,3-bindol-5-yl)acetate hydrochloride)

• Product Name: Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido4,3-bindol-5-yl)acetate hydrochloride
• CAS No: 866460-81-3
• MF: C₁₆H₂₁ClN₂O₂
• MW: 308.803143262863
• MDL: MFCD26388542
• CID: 2146254
• Update Time: 2025-06-29

Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido4,3-bindol-5-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl (8-methyl-1,2,3,4-tetrahydro-pyrido[4,3-b]indol-5-yl)-acetate hydrochloride
• Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido[4,3-b]indol-5-yl)acetate hydrochloride
• KOKOIBCGXJVMAF-UHFFFAOYSA-N
• CID 86614328
• Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido4,3-bindol-5-yl)acetate hydrochloride

• MDL： MFCD26388542
• Inchi： 1S/C16H20N2O2.ClH/c1-3-20-16(19)10-18-14-5-4-11(2)8-12(14)13-9-17-7-6-15(13)18;/h4-5,8,17H,3,6-7,9-10H2,1-2H3;1H
• InChI Key： KOKOIBCGXJVMAF-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CN1C2C=CC(C)=CC=2C2CNCCC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido4,3-bindol-5-yl)acetate hydrochloride

Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido[4,3-b]indol-5-yl)acetate hydrochloride: A Comprehensive Overview

Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido[4,3-b]indol-5-yl)acetate hydrochloride is a compound with the CAS number 866460-81-3. This compound belongs to the class of organic compounds known as acetates and is commonly used in various pharmaceutical and chemical applications. The structure of this compound is characterized by a pyrido[4,3-b]indole core, which is a bicyclic system consisting of a pyridine ring fused to an indole ring. This unique structure contributes to its potential biological activity and makes it a subject of interest in drug discovery research.

The pyrido[4,3-b]indole framework is a key feature of this compound. This bicyclic system is known for its ability to interact with various biological targets, such as protein kinases and other enzymes. Recent studies have shown that derivatives of this core structure exhibit promising anti-cancer and anti-inflammatory activities. For instance, researchers have reported that certain analogs of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways.

Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido[4,3-b]indol-5-yl)acetate hydrochloride also contains an ethoxy group attached to the acetate moiety. This substituent plays a significant role in modulating the physical and chemical properties of the compound. The presence of the ethoxy group enhances the solubility of the compound in organic solvents, making it easier to handle during synthesis and purification processes.

The hydrochloride salt form of this compound is particularly important for its stability and bioavailability. Hydrochloric acid is commonly used to protonate nitrogen atoms in organic compounds, which can improve their solubility and absorption in biological systems. This makes Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido[4,3-b]indol-5-yl)acetate hydrochloride a suitable candidate for pharmaceutical formulations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using various methodologies. One such approach involves the use of palladium-catalyzed cross-coupling reactions to construct the pyrido[4,3-b]indole core. These reactions are not only highly selective but also allow for the introduction of diverse substituents at specific positions on the bicyclic system. Such flexibility is crucial for exploring the structure-activity relationships (SARs) of this compound.

In terms of biological activity, Ethyl (8-methyl-1,2,3,4-tetrahydro-5H-pyrido[4,3-b]indol-5-yl)acetate hydrochloride has shown potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways involved in growth, differentiation, and apoptosis. By inhibiting these enzymes, this compound could potentially be used to treat diseases such as cancer and inflammatory disorders.

Moreover, studies have demonstrated that this compound exhibits anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. These findings suggest that it could be developed into a therapeutic agent for conditions like arthritis and other inflammatory diseases.

The methyl group at position 8 of the pyrido[4,b]indole system adds another layer of complexity to this compound's structure. This substituent can influence both the physical properties and biological activity of the molecule. For example, it may enhance lipophilicity or serve as a site for further functionalization during drug design.

Another area of interest lies in the tetrahydro nature of this compound's indole ring system. The hydrogenation or partial hydrogenation of indole rings can significantly alter their electronic properties and reactivity. In this case